Cas no 2354124-65-3 (tert-butyl N-(3-azido-2-methoxypropyl)carbamate)

• Product Name: tert-butyl N-(3-azido-2-methoxypropyl)carbamate
• CAS No: 2354124-65-3
• MF: C₉H₁₈N₄O₃
• MW: 230.264221668243
• CID: 6219624
• PubChem ID: 155978312
• Update Time: 2025-06-10

tert-butyl N-(3-azido-2-methoxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7238997
• tert-butyl N-(3-azido-2-methoxypropyl)carbamate
• 2354124-65-3

• Inchi： 1S/C9H18N4O3/c1-9(2,3)16-8(14)11-5-7(15-4)6-12-13-10/h7H,5-6H2,1-4H3,(H,11,14)
• InChI Key： DBUNVROETSLFNH-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN=[N+]=[N-])OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.13789045g/mol
• Monoisotopic Mass: 230.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-butyl N-(3-azido-2-methoxypropyl)carbamate

Recent Advances in the Application of tert-Butyl N-(3-azido-2-methoxypropyl)carbamate (CAS: 2354124-65-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(3-azido-2-methoxypropyl)carbamate (CAS: 2354124-65-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its azido and methoxy functional groups, serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in click chemistry and drug discovery. Recent studies have highlighted its role in the development of novel therapeutics, including targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs).

One of the most notable applications of tert-butyl N-(3-azido-2-methoxypropyl)carbamate is its use in bioorthogonal chemistry. The azido group enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely employed in labeling and modifying biomolecules. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of antibody-drug conjugates (ADCs), where it facilitated the site-specific attachment of cytotoxic payloads to monoclonal antibodies, thereby enhancing therapeutic efficacy and reducing off-target effects.

In addition to its role in ADCs, this compound has been instrumental in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A study in ACS Chemical Biology (2024) reported the use of tert-butyl N-(3-azido-2-methoxypropyl)carbamate as a key building block for the synthesis of covalent inhibitors targeting the KRAS G12C mutation, a prevalent oncogenic driver in various cancers. The azido group allowed for subsequent functionalization with electrophilic warheads, enabling the irreversible binding of inhibitors to the target protein.

Another emerging application of this compound lies in the field of PROTACs, where it has been utilized to construct heterobifunctional molecules capable of degrading disease-causing proteins. A recent Nature Communications article (2024) described its incorporation into PROTACs targeting estrogen receptor alpha (ERα) in breast cancer, showcasing its potential in precision medicine. The methoxy group in the compound was found to improve the pharmacokinetic properties of the resulting PROTACs, enhancing their cellular permeability and stability.

Beyond its therapeutic applications, tert-butyl N-(3-azido-2-methoxypropyl)carbamate has also found use in chemical biology tools. Researchers have employed it to develop activity-based probes (ABPs) for studying enzyme function in live cells. For instance, a 2023 study in Angewandte Chemie detailed its use in designing probes for serine hydrolases, enabling real-time monitoring of enzyme activity in complex biological systems. The compound's compatibility with bioorthogonal reactions and its relatively low cytotoxicity make it an attractive choice for such applications.

Despite these advancements, challenges remain in optimizing the synthetic routes for tert-butyl N-(3-azido-2-methoxypropyl)carbamate to improve yield and scalability. Recent efforts in organic process research have focused on developing greener and more efficient protocols, including flow chemistry approaches, to address these limitations. Furthermore, ongoing research is exploring the compound's potential in other areas, such as materials science and diagnostics, highlighting its broad utility across multiple disciplines.

In conclusion, tert-butyl N-(3-azido-2-methoxypropyl)carbamate (CAS: 2354124-65-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to chemical biology tools, making it a compound of significant interest for future studies. As research progresses, we anticipate further innovations leveraging this versatile molecule to address unmet medical needs and advance our understanding of biological systems.